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Introduction
(rel)-AR234960 is a selective and competitive agonist for the G protein-coupled receptor MAS,

a key component of the protective arm of the renin-angiotensin system (RAS).[1][2][3] The

MAS receptor, upon activation, can trigger various intracellular signaling pathways, playing a

role in cardiovascular, renal, and metabolic health.[2][3] In specific cellular contexts, such as in

human cardiac fibroblasts and HEK293 cells stably expressing the MAS receptor (HEK293-

MAS), (rel)-AR234960 has been shown to activate the downstream ERK1/2 signaling pathway.

[1] This activation leads to the induction of connective tissue growth factor (CTGF) and

subsequent expression of collagen genes, suggesting a role in extracellular matrix remodeling.

[1][4][5][6]

These application notes provide a detailed protocol for utilizing (rel)-AR234960 to study MAS

receptor activation and its downstream effects in a HEK293-MAS cell culture system. Human

Embryonic Kidney 293 (HEK293) cells are a widely used and robust platform for studying G

protein-coupled receptors (GPCRs) due to their high transfection efficiency and reliable growth

characteristics.[7][8] The following protocols are designed to guide researchers in the

preparation, treatment, and analysis of HEK293-MAS cells with (rel)-AR234960.
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Table 1: Summary of (rel)-AR234960 Effects on Gene
Expression in HEK293-MAS Cells

Target Gene Treatment
Incubation
Time

Concentrati
on

Observed
Effect

Reference

CTGF
(rel)-

AR234960
12 hours 10 µM Upregulation [1]

COL1A1
(rel)-

AR234960
12 hours 10 µM Upregulation [1]

COL4A1
(rel)-

AR234960
12 hours 10 µM Upregulation [1]

Table 2: Summary of (rel)-AR234960 Effects on Protein
Phosphorylation in HEK293-MAS Cells

Target
Protein

Treatment
Incubation
Time

Concentrati
on

Observed
Effect

Reference

ERK1/2
(rel)-

AR234960
12 hours 10 µM

Increased

Phosphorylati

on

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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